Cas no 1261009-06-6 (ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate
• CAS No: 1261009-06-6
• MF: C₂₃H₁₈FN₃O₄S₂
• MW: 483.535126209259
• CID: 5321713
• Update Time: 2025-10-05

ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate
• ethyl 4-[({[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate
• STL075699
• ethyl 4-(2-((3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate
• ethyl 4-[[2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate

• Inchi： 1S/C23H18FN3O4S2/c1-2-31-22(30)14-7-9-15(10-8-14)25-19(28)13-33-23-26-17-11-12-32-20(17)21(29)27(23)18-6-4-3-5-16(18)24/h3-12H,2,13H2,1H3,(H,25,28)
• InChI Key： MFUSBXMUXWTOML-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OCC)=CC=1)=O)C1=NC2C=CSC=2C(N1C1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 775
• XLogP3: 4.6
• Topological Polar Surface Area: 142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate

Comprehensive Overview of Ethyl 4-(2-{[3-(2-Fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1261009-06-6)

Ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate, with the CAS number 1261009-06-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities. The presence of a fluorophenyl group and a thieno[3,2-d]pyrimidin-4-one core in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

In recent years, the demand for fluorinated heterocyclic compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the potential of CAS 1261009-06-6 in the development of novel therapeutics, especially in areas such as oncology and inflammation. The compound's unique sulfanylacetamido linker and ester functional group further contribute to its versatility in medicinal chemistry applications.

One of the most frequently asked questions about ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for researchers aiming to reproduce results in preclinical studies.

The compound's mechanism of action is another hot topic among scientists. Preliminary studies suggest that it may interact with specific protein kinases, making it a potential candidate for targeted cancer therapy. Additionally, its fluorine substituent is believed to enhance its binding affinity to biological targets, a feature that aligns with current trends in rational drug design.

From an industrial perspective, CAS 1261009-06-6 is often discussed in the context of scale-up challenges and cost-effective synthesis. Optimizing reaction conditions to minimize by-products and improve yields remains a key focus for manufacturers. This is particularly relevant given the growing emphasis on green chemistry and sustainable practices in the pharmaceutical sector.

In summary, ethyl 4-(2-{[3-(2-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate represents a fascinating area of research with broad implications for drug development. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new therapeutic avenues. As interest in fluorinated compounds and thienopyrimidine scaffolds continues to rise, this compound is poised to play a pivotal role in advancing modern medicine.